Cas no 2228382-15-6 (tert-butyl N-{1-1-(2-aminopropan-2-yl)cyclopropyl-2-methylpropyl}carbamate)

• Product Name: tert-butyl N-{1-1-(2-aminopropan-2-yl)cyclopropyl-2-methylpropyl}carbamate
• CAS No: 2228382-15-6
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• CID: 6269205
• PubChem ID: 165622544
• Update Time: 2025-05-20

tert-butyl N-{1-1-(2-aminopropan-2-yl)cyclopropyl-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(2-aminopropan-2-yl)cyclopropyl-2-methylpropyl}carbamate
• tert-butyl N-{1-[1-(2-aminopropan-2-yl)cyclopropyl]-2-methylpropyl}carbamate
• 2228382-15-6
• EN300-1873220

• Inchi： 1S/C15H30N2O2/c1-10(2)11(15(8-9-15)14(6,7)16)17-12(18)19-13(3,4)5/h10-11H,8-9,16H2,1-7H3,(H,17,18)
• InChI Key： HGSWWWYQDXQDSU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)C)C1(C(C)(C)N)CC1)=O

Computed Properties

• Exact Mass: 270.230728204g/mol
• Monoisotopic Mass: 270.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-1-(2-aminopropan-2-yl)cyclopropyl-2-methylpropyl}carbamate

Recent Advances in the Study of tert-butyl N-{1-1-(2-aminopropan-2-yl)cyclopropyl-2-methylpropyl}carbamate (CAS: 2228382-15-6)

The compound tert-butyl N-{1-1-(2-aminopropan-2-yl)cyclopropyl-2-methylpropyl}carbamate (CAS: 2228382-15-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and tert-butyl carbamate moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel protease inhibitors and modulators of protein-protein interactions. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic relevance.

One of the key advancements in the study of this compound is its role as a versatile intermediate in the synthesis of more complex bioactive molecules. Researchers have developed efficient synthetic routes to produce tert-butyl N-{1-1-(2-aminopropan-2-yl)cyclopropyl-2-methylpropyl}carbamate with high yield and purity, enabling further exploration of its pharmacological properties. The compound's stability under physiological conditions and its ability to penetrate cell membranes make it an attractive candidate for drug development.

In recent preclinical studies, tert-butyl N-{1-1-(2-aminopropan-2-yl)cyclopropyl-2-methylpropyl}carbamate has demonstrated inhibitory activity against several disease-relevant targets, including viral proteases and inflammatory mediators. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy in blocking the replication of certain RNA viruses by targeting essential viral enzymes. These findings highlight the compound's potential as a broad-spectrum antiviral agent.

Moreover, structural-activity relationship (SAR) studies have revealed that modifications to the cyclopropyl and aminopropan-2-yl groups can significantly enhance the compound's binding affinity and selectivity. Computational modeling and X-ray crystallography have provided detailed insights into its interaction with biological targets, facilitating the design of next-generation derivatives with improved pharmacokinetic profiles.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research aims to address these issues through advanced formulation strategies and targeted delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl N-{1-1-(2-aminopropan-2-yl)cyclopropyl-2-methylpropyl}carbamate (CAS: 2228382-15-6) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Continued research into its mechanism of action and structural optimization will likely yield innovative treatments for a range of diseases, underscoring its importance in the field of chemical biology.